![molecular formula C18H15N3O4 B2575944 (Z)-2-Cyano-N-(2-ethoxyphenyl)-3-(4-nitrophenyl)prop-2-enamide CAS No. 735337-81-2](/img/structure/B2575944.png)
(Z)-2-Cyano-N-(2-ethoxyphenyl)-3-(4-nitrophenyl)prop-2-enamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
(Z)-2-Cyano-N-(2-ethoxyphenyl)-3-(4-nitrophenyl)prop-2-enamide, also known as ENPP-1 inhibitor, is a chemical compound that has gained attention in the scientific community due to its potential therapeutic applications.
Mechanism of Action
(Z)-2-Cyano-N-(2-ethoxyphenyl)-3-(4-nitrophenyl)prop-2-enamide inhibitor works by inhibiting the enzyme ectonucleotide pyrophosphatase/phosphodiesterase 1 ((Z)-2-Cyano-N-(2-ethoxyphenyl)-3-(4-nitrophenyl)prop-2-enamide), which is involved in the regulation of insulin signaling. Inhibition of (Z)-2-Cyano-N-(2-ethoxyphenyl)-3-(4-nitrophenyl)prop-2-enamide leads to increased insulin sensitivity and improved glucose metabolism.
Biochemical and Physiological Effects:
(Z)-2-Cyano-N-(2-ethoxyphenyl)-3-(4-nitrophenyl)prop-2-enamide inhibitor has been shown to have several biochemical and physiological effects, including improved glucose metabolism, reduced inflammation, and increased energy expenditure. Additionally, (Z)-2-Cyano-N-(2-ethoxyphenyl)-3-(4-nitrophenyl)prop-2-enamide inhibitor has been shown to promote weight loss and improve lipid metabolism in animal models.
Advantages and Limitations for Lab Experiments
(Z)-2-Cyano-N-(2-ethoxyphenyl)-3-(4-nitrophenyl)prop-2-enamide inhibitor has several advantages for lab experiments, including its specificity for (Z)-2-Cyano-N-(2-ethoxyphenyl)-3-(4-nitrophenyl)prop-2-enamide and its well-defined mechanism of action. However, (Z)-2-Cyano-N-(2-ethoxyphenyl)-3-(4-nitrophenyl)prop-2-enamide inhibitor can be difficult to synthesize and may have limited solubility in certain experimental conditions.
Future Directions
There are several future directions for research on (Z)-2-Cyano-N-(2-ethoxyphenyl)-3-(4-nitrophenyl)prop-2-enamide inhibitor, including its potential use in combination with other drugs for the treatment of type 2 diabetes and obesity, its effects on other metabolic pathways, and its potential use in other disease states such as cancer and neurodegenerative disorders. Additionally, further research is needed to optimize the synthesis of (Z)-2-Cyano-N-(2-ethoxyphenyl)-3-(4-nitrophenyl)prop-2-enamide inhibitor and to develop more effective delivery methods.
Synthesis Methods
The synthesis of (Z)-2-Cyano-N-(2-ethoxyphenyl)-3-(4-nitrophenyl)prop-2-enamide involves the reaction of 2-ethoxybenzaldehyde with 4-nitrobenzaldehyde in the presence of a base to form the intermediate α,β-unsaturated ketone. The intermediate is then reacted with cyanoacetamide to yield the final product, (Z)-2-Cyano-N-(2-ethoxyphenyl)-3-(4-nitrophenyl)prop-2-enamide inhibitor.
Scientific Research Applications
(Z)-2-Cyano-N-(2-ethoxyphenyl)-3-(4-nitrophenyl)prop-2-enamide inhibitor has been extensively studied for its potential therapeutic applications, particularly in the treatment of type 2 diabetes and obesity. Research has shown that (Z)-2-Cyano-N-(2-ethoxyphenyl)-3-(4-nitrophenyl)prop-2-enamide inhibitor can improve insulin sensitivity, reduce glucose levels, and promote weight loss in animal models.
properties
IUPAC Name |
(Z)-2-cyano-N-(2-ethoxyphenyl)-3-(4-nitrophenyl)prop-2-enamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H15N3O4/c1-2-25-17-6-4-3-5-16(17)20-18(22)14(12-19)11-13-7-9-15(10-8-13)21(23)24/h3-11H,2H2,1H3,(H,20,22)/b14-11- |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DZIPVJODAFSAIX-KAMYIIQDSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=CC=C1NC(=O)C(=CC2=CC=C(C=C2)[N+](=O)[O-])C#N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CCOC1=CC=CC=C1NC(=O)/C(=C\C2=CC=C(C=C2)[N+](=O)[O-])/C#N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H15N3O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
337.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-cyano-N-(2-ethoxyphenyl)-3-(4-nitrophenyl)prop-2-enamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.